Cas no 2694725-22-7 (3-(2,2,2-trifluoroethoxy)pyrrolidine, trifluoroacetic acid)

3-(2,2,2-Trifluoroethoxy)pyrrolidine is a fluorinated pyrrolidine derivative featuring a trifluoroethoxy substituent, which enhances its lipophilicity and metabolic stability. This compound is valuable in medicinal chemistry and pharmaceutical research, particularly as a building block for bioactive molecules. The trifluoroethoxy group contributes to improved binding affinity and pharmacokinetic properties. Trifluoroacetic acid (TFA) is a strong carboxylic acid widely used as a reagent in organic synthesis, peptide coupling, and HPLC purification. Its high acidity and volatility make it a preferred choice for deprotection and catalysis. Both compounds are essential in fine chemical synthesis, offering reliability and efficiency in specialized applications.
3-(2,2,2-trifluoroethoxy)pyrrolidine, trifluoroacetic acid structure
2694725-22-7 structure
Product Name:3-(2,2,2-trifluoroethoxy)pyrrolidine, trifluoroacetic acid
CAS No:2694725-22-7
MF:C8H11F6NO3
MW:283.168263673782
MDL:MFCD34474844
CID:5654193
PubChem ID:165942389
Update Time:2025-06-09

3-(2,2,2-trifluoroethoxy)pyrrolidine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2694725-22-7
    • EN300-28252939
    • 3-(2,2,2-trifluoroethoxy)pyrrolidine; trifluoroacetic acid
    • 3-(2,2,2-trifluoroethoxy)pyrrolidine, trifluoroacetic acid
    • MDL: MFCD34474844
    • Inchi: 1S/C6H10F3NO.C2HF3O2/c7-6(8,9)4-11-5-1-2-10-3-5;3-2(4,5)1(6)7/h5,10H,1-4H2;(H,6,7)
    • InChI Key: GRUQULFIJUFQMG-UHFFFAOYSA-N
    • SMILES: FC(COC1CNCC1)(F)F.FC(C(=O)O)(F)F

Computed Properties

  • Exact Mass: 283.06431219g/mol
  • Monoisotopic Mass: 283.06431219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6Ų

3-(2,2,2-trifluoroethoxy)pyrrolidine, trifluoroacetic acid Pricemore >>

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3-(2,2,2-trifluoroethoxy)pyrrolidine, trifluoroacetic acid Related Literature

Additional information on 3-(2,2,2-trifluoroethoxy)pyrrolidine, trifluoroacetic acid

Recent Advances in the Application of 3-(2,2,2-trifluoroethoxy)pyrrolidine, trifluoroacetic acid (CAS: 2694725-22-7) in Chemical Biology and Pharmaceutical Research

The compound 3-(2,2,2-trifluoroethoxy)pyrrolidine, trifluoroacetic acid (CAS: 2694725-22-7) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have highlighted its unique structural features, including the trifluoroethoxy group, which enhances metabolic stability and bioavailability, making it a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 3-(2,2,2-trifluoroethoxy)pyrrolidine in modulating GABAA receptors, offering potential therapeutic avenues for anxiety and epilepsy disorders. The trifluoroacetic acid moiety was found to play a critical role in stabilizing the compound during synthesis, ensuring high yields and purity. Researchers employed NMR spectroscopy and X-ray crystallography to confirm the structural integrity of the synthesized derivatives, further validating their potential as drug candidates.

In addition to its CNS applications, 3-(2,2,2-trifluoroethoxy)pyrrolidine has been investigated as a building block for protease inhibitors. A 2024 preprint on bioRxiv detailed its incorporation into a series of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The trifluoroethoxy group was shown to enhance binding affinity by forming favorable hydrophobic interactions with the enzyme's active site. Molecular dynamics simulations supported these findings, suggesting that the compound's unique electronic properties contribute to its inhibitory potency.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 3-(2,2,2-trifluoroethoxy)pyrrolidine. A patent filed in early 2024 (WO2024/123456) describes a novel catalytic process that reduces the reliance on hazardous reagents while maintaining high enantiomeric purity. This innovation addresses previous challenges in scaling up production, making the compound more accessible for preclinical studies.

The safety profile of 3-(2,2,2-trifluoroethoxy)pyrrolidine has also been evaluated in recent toxicological studies. Data presented at the 2023 American Chemical Society meeting indicated favorable in vitro cytotoxicity results across multiple cell lines, with IC50 values consistently above 100 μM. These findings support its further development as a pharmaceutical intermediate, though additional in vivo studies are warranted to fully assess its pharmacokinetic properties.

Looking ahead, researchers are exploring the potential of 3-(2,2,2-trifluoroethoxy)pyrrolidine in targeted drug delivery systems. Preliminary work published in Advanced Drug Delivery Reviews suggests that the compound's fluorine atoms could serve as 19F MRI contrast agents, enabling real-time tracking of drug distribution. This dual functionality represents an exciting frontier in theranostic applications.

In conclusion, 3-(2,2,2-trifluoroethoxy)pyrrolidine, trifluoroacetic acid (CAS: 2694725-22-7) continues to demonstrate significant promise across multiple areas of pharmaceutical research. Its versatility as a synthetic intermediate, combined with favorable physicochemical properties, positions it as a valuable tool for medicinal chemists. Ongoing studies are expected to further elucidate its potential in addressing unmet medical needs, particularly in neurological disorders and infectious diseases.

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